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Compound of Interest

Compound Name: Decyl(Dimethyl)phosphine Oxide

Cat. No.: B1226676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety information

currently available for Decyl(dimethyl)phosphine Oxide. The information is compiled from

various sources, including safety data sheets and toxicological testing guidelines, to support its

safe handling and use in research and development.

Chemical and Physical Properties
Decyl(dimethyl)phosphine oxide is an organophosphorus compound with the following key

identifiers and properties.

Property Value

Chemical Name Decyl(dimethyl)phosphine oxide

Synonyms APO-10, Dimethyldecylphosphine oxide

CAS Number 2190-95-6

Molecular Formula C₁₂H₂₇OP

Molecular Weight 218.32 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1226676?utm_src=pdf-interest
https://www.benchchem.com/product/b1226676?utm_src=pdf-body
https://www.benchchem.com/product/b1226676?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1226676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Identification and Classification
Decyl(dimethyl)phosphine oxide is classified as an irritant. The following table summarizes

its classification according to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS).

Hazard Class Category Hazard Statement

Skin corrosion/irritation 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
2A

H319: Causes serious eye

irritation

Specific target organ toxicity –

single exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

GHS Pictogram:

alt text

Signal Word: Warning

Toxicological Data
Comprehensive toxicological data is essential for a complete understanding of a substance's

potential health effects. Below is a summary of the available data for

Decyl(dimethyl)phosphine oxide.

Acute Toxicity
Quantitative data on the acute toxicity of a closely related phosphine oxide indicates low

toxicity via oral and dermal routes.
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Route Species Test Result

Oral Rat LD50 >5000 mg/kg[1]

Dermal Rabbit LD50 >5000 mg/kg[1]

Inhalation - LC50 Data not available

Irritation
Skin Irritation: Studies on rabbits have shown that Decyl(dimethyl)phosphine oxide is not

irritating to the skin. In a study following OECD Guideline 404, a 4-hour semi-occlusive dermal

application of the substance to three rabbits resulted in no observable dermal reactions. The

Primary Irritation Index was calculated to be 0.0.

Eye Irritation: An eye irritation study in rabbits, following OECD Guideline 405, indicated that

Decyl(dimethyl)phosphine oxide is minimally irritating to the eye. Following a single

instillation, crimson-red conjunctival appearance with very-slight chemosis was observed,

which resolved by day 8. The highest total mean score was 7.3 at the 24-hour observation.

Sensitization
Skin Sensitization: A safety data sheet for a related phosphine oxide indicates that it is

sensitizing to the skin in guinea pigs (GPMT).[1] However, specific data for

Decyl(dimethyl)phosphine oxide is not available.

Respiratory Sensitization: No data is currently available on the potential of

Decyl(dimethyl)phosphine oxide to cause respiratory sensitization.

Mutagenicity
No specific mutagenicity data (e.g., Ames test, chromosomal aberration assay) for

Decyl(dimethyl)phosphine oxide was found in the public domain.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of toxicological studies.

The following sections outline the standard protocols for key toxicological endpoints.
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Acute Dermal Irritation/Corrosion (OECD Guideline 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Start: Healthy young adult albino rabbits (n=3)
Animal Preparation:

- Acclimatization
- Fur clipped from dorsal area

Test Substance Application:
- 0.5 g of test substance applied to a small area (~6 cm²)

- Covered with a gauze patch and semi-occlusive dressing

Exposure:
- 4-hour duration

Removal of Test Substance:
- Dressing and any residual substance removed

Observation Period:
- Skin reactions (erythema and edema) scored at 1, 24, 48, and 72 hours post-removal End: Calculation of Primary Irritation Index and classification

Click to download full resolution via product page

OECD 404 Experimental Workflow

Acute Eye Irritation/Corrosion (OECD Guideline 405)
This test evaluates the potential of a substance to cause eye irritation or damage.

Start: Healthy young adult albino rabbits (n=3) with no pre-existing eye defects Test Substance Instillation:
- 0.1 mL of liquid or 0.1 g of solid instilled into the conjunctival sac of one eye

Observation Period:
- Ocular reactions (cornea, iris, conjunctivae) scored at 1, 24, 48, and 72 hours post-instillation End: Calculation of mean scores and classification

Click to download full resolution via product page

OECD 405 Experimental Workflow

Bacterial Reverse Mutation Test (Ames Test - OECD
Guideline 471)
This in vitro assay is widely used to assess the mutagenic potential of a substance.
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Preparation

Exposure

Analysis

Select bacterial strains
(e.g., S. typhimurium, E. coli)

Plate Incorporation Method:
Mix bacteria, test substance, (±S9),

and molten top agar. Pour onto minimal glucose agar plates.

Pre-incubation Method:
Incubate bacteria, test substance, (±S9)

before adding top agar and plating.

Prepare various concentrations
of test substance

Prepare S9 mix for
metabolic activation

Incubate plates at 37°C for 48-72 hours

Count revertant colonies

Compare to negative (solvent)
and positive controls

Evaluate for a dose-dependent
increase in revertants

Determine Mutagenic Potential

Click to download full resolution via product page

Ames Test General Workflow

Handling and Safety Precautions
Based on the available data, the following handling and safety precautions are recommended.
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Engineering Controls
Use in a well-ventilated area.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with an

appropriate cartridge.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from oxidizing agents.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Hazardous Combustion Products: May produce carbon oxides and phosphorus oxides upon

combustion.

Logical Relationship of Hazard Assessment
The process of assessing the health and safety of a chemical involves a logical flow of

information gathering and evaluation.
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Data Gathering

Hazard Identification

Risk Characterization & Management

Physical/Chemical Properties

Acute Toxicity

In Silico / QSAR Predictions

Irritation/Corrosion

In Vitro Toxicity Data

Sensitization

In Vivo Animal Data

Mutagenicity

Human Data (if available)

Carcinogenicity Reproductive Toxicity

GHS Classification & Labeling

Safety Data Sheet (SDS) Generation

PPE Recommendations Handling & Storage Guidelines

Click to download full resolution via product page

Logical Flow of Chemical Hazard Assessment

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a

comprehensive Safety Data Sheet (SDS). Users should always consult the most current SDS

for Decyl(dimethyl)phosphine Oxide before handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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